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Compound of Interest

Compound Name: Alpha linolenyl methane sulfonate

Cat. No.: B15546555 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes the theoretical properties of alpha-linolenyl methane

sulfonate based on the known characteristics of its constituent functional groups: the alpha-

linolenyl moiety and the methanesulfonate ester. Direct experimental data on the biological

activity and specific therapeutic properties of this compound are not widely available in peer-

reviewed literature. The information presented herein is intended for research and development

purposes and should be interpreted as a predictive guide for further investigation.

Executive Summary
Alpha-linolenyl methane sulfonate is a synthetic derivative of alpha-linolenic acid (ALA), an

essential omega-3 fatty acid. By converting the terminal alcohol of the linolenyl group to a

methanesulfonate ester, the molecule's chemical reactivity is significantly altered, introducing

the potential for it to act as an alkylating agent. This whitepaper provides a comprehensive

overview of the predicted physicochemical properties, a plausible synthetic route, and the

extrapolated biological activities of alpha-linolenyl methane sulfonate. The biological activities

are largely inferred from the extensive research on its parent compound, alpha-linolenic acid,

which is known for its anti-inflammatory, anti-cancer, and neuroprotective effects. The

introduction of the methanesulfonate group suggests potential applications as a targeted

covalent inhibitor or a research tool to probe biological systems, but also raises considerations

of potential genotoxicity.
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Physicochemical Properties
The fundamental physicochemical properties of alpha-linolenyl methane sulfonate are

summarized in Table 1. These properties are derived from publicly available chemical

databases.

Property Value Source

IUPAC Name

(9Z,12Z,15Z)-octadeca-

9,12,15-trien-1-yl

methanesulfonate

N/A

Synonyms
Linolenyl mesylate, ALA-

mesylate
N/A

CAS Number 51040-61-0 N/A

Molecular Formula C₁₉H₃₄O₃S N/A

Molecular Weight 342.54 g/mol N/A

Appearance
Predicted to be a colorless to

pale yellow oil
N/A

Solubility

Predicted to be soluble in

organic solvents (e.g., ethanol,

DMSO, DMF) and insoluble in

water

N/A

Synthesis and Chemical Reactivity
Proposed Synthesis
A standard and efficient method for the synthesis of alpha-linolenyl methane sulfonate involves

the reaction of alpha-linolenyl alcohol with methanesulfonyl chloride in the presence of a non-

nucleophilic base, such as triethylamine or pyridine. This reaction is typically carried out in an

aprotic solvent like dichloromethane at reduced temperatures to control reactivity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants Conditions

Alpha-Linolenyl Alcohol

Alpha-Linolenyl Methane Sulfonate

Methanesulfonyl Chloride Triethylamine / Pyridine

Triethylammonium Chloride / Pyridinium Chloride

Dichloromethane

Alpha-Linolenic Acid

COX & LOX Enzymes

Competes with AA

Arachidonic Acid (Omega-6)

Pro-inflammatory Eicosanoids
(Prostaglandins, Leukotrienes)

Metabolizes AA

Anti-inflammatory Oxylipins

Metabolizes ALA

Inflammation

Alpha-Linolenic Acid

Fatty Acid Synthase (FASN) JNK Pathway

Cell Proliferation Apoptosis
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Alpha-Linolenic Acid

Twist (EMT Transcription Factor) MMPs (MMP-2, MMP-9)

Metastasis
(Migration & Invasion)

Alpha-Linolenyl
Methane Sulfonate

Covalently Modified TargetMethanesulfonate Ion

releases

Biological Nucleophile
(e.g., Protein, DNA)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b15546555?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

